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Compound of Interest

Compound Name: 5-Benzyloxan-2-one

Cat. No.: B15484364

Technical Guide: 5-(Benzyloxy)pentan-2-one

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 5-(Benzyloxy)pentan-2-one, a
ketone of interest in organic synthesis and potential pharmaceutical applications. Key
identifiers, physicochemical properties, and a detailed synthesis protocol are presented. This
guide is intended to serve as a foundational resource for researchers engaged in the study and
utilization of this compound.

Chemical Identification and Properties

5-(Benzyloxy)pentan-2-one, a benzyloxy derivative of pentan-2-one, is a chemical compound
with potential applications in various research and development sectors.
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Identifier Value

Reference

5-(phenylmethoxy)pentan-2-

IUPAC Name [1]
one

CAS Number 13329-18-5 [1]

Molecular Formula C12H1602 [1]

Molecular Weight 192.25 g/mol [1]

A summary of its computed physicochemical properties is provided in the table below.

Property Value

Reference

XLogP3 2.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count 2
Rotatable Bond Count 5
Exact Mass 192.115029749 g/mol [1]
Monoisotopic Mass 192.115029749 g/mol [1]

Topological Polar Surface Area  26.3 A2

[1]

Heavy Atom Count 14

Complexity 160

[1]

Synthesis Protocol

The synthesis of 5-(Benzyloxy)pentan-2-one can be achieved through the benzylation of a

suitable precursor. While a specific detailed protocol for this exact compound is not readily

available in the provided search results, a general synthetic approach can be inferred from

standard organic chemistry principles. A plausible synthesis route is the Williamson ether

synthesis, reacting a benzyl halide with the alkoxide of 5-hydroxypentan-2-one.
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Hypothetical Experimental Protocol:

o Step 1: Deprotonation. To a solution of 5-hydroxypentan-2-one in a suitable aprotic solvent
(e.g., tetrahydrofuran), a strong base such as sodium hydride is added at 0 °C to form the
corresponding alkoxide.

o Step 2: Benzylation. Benzyl bromide is then added to the reaction mixture, which is
subsequently allowed to warm to room temperature and stirred until the reaction is complete,
as monitored by thin-layer chromatography.

o Step 3: Work-up and Purification. The reaction is quenched with a saturated aqueous
solution of ammonium chloride. The organic layer is separated, and the aqueous layer is
extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure. The crude product is then purified by column chromatography on silica gel
to yield 5-(benzyloxy)pentan-2-one.

Potential Applications in Research and Drug
Development

While specific biological activities for 5-(Benzyloxy)pentan-2-one are not extensively
documented in the public domain, compounds containing the benzyloxy and ketone moieties
are of interest in medicinal chemistry. The benzyloxy group can serve as a protecting group or
as a pharmacophoric element that interacts with biological targets. Ketones are versatile
functional groups that can participate in various chemical transformations and may be involved
in binding to receptor sites. Further research is required to elucidate the specific biological roles
and potential therapeutic applications of this compound.

Logical Workflow for Synthesis

The logical workflow for the proposed synthesis of 5-(Benzyloxy)pentan-2-one is depicted in
the following diagram.
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Caption: Synthesis workflow for 5-(Benzyloxy)pentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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